Cas no 2200573-87-9 (4-cyclohexyl-1,3-dimethyl-4,5-dihydro-1H-1,2,4-triazol-5-one)

• Product Name: 4-cyclohexyl-1,3-dimethyl-4,5-dihydro-1H-1,2,4-triazol-5-one
• CAS No: 2200573-87-9
• MF: C₁₀H₁₇N₃O
• MW: 195.261482000351
• CID: 5326158
• Update Time: 2025-06-08

4-cyclohexyl-1,3-dimethyl-4,5-dihydro-1H-1,2,4-triazol-5-one Chemical and Physical Properties

Names and Identifiers

• 4-cyclohexyl-1,3-dimethyl-4,5-dihydro-1H-1,2,4-triazol-5-one
• 4-cyclohexyl-2,5-dimethyl-1,2,4-triazol-3-one

• Inchi： 1S/C10H17N3O/c1-8-11-12(2)10(14)13(8)9-6-4-3-5-7-9/h9H,3-7H2,1-2H3
• InChI Key： YTGXCUDKVVFKFT-UHFFFAOYSA-N
• SMILES： O=C1N(C)N=C(C)N1C1CCCCC1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 269
• XLogP3: 1.4
• Topological Polar Surface Area: 35.9

Additional information on 4-cyclohexyl-1,3-dimethyl-4,5-dihydro-1H-1,2,4-triazol-5-one

Introduction to 4-cyclohexyl-1,3-dimethyl-4,5-dihydro-1H-1,2,4-triazol-5-one (CAS No. 2200573-87-9)

4-cyclohexyl-1,3-dimethyl-4,5-dihydro-1H-1,2,4-triazol-5-one, identified by the Chemical Abstracts Service Number (CAS No.) 2200573-87-9, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal biology. This heterocyclic compound features a unique structural framework that has garnered attention for its potential applications in drug discovery and molecular pharmacology. The presence of multiple functional groups, including cyclohexyl and dimethyl substituents, contributes to its distinct chemical properties and reactivity, making it a valuable candidate for further investigation.

The triazolone core in this molecule is particularly noteworthy due to its role as a privileged scaffold in medicinal chemistry. Triazolones have been extensively studied for their broad spectrum of biological activities, including antimicrobial, antiviral, and anti-inflammatory properties. The structural motif is known to enhance binding affinity and metabolic stability, which are critical factors in the development of novel therapeutic agents. The incorporation of a cyclohexyl group at the 4-position introduces steric hindrance and lipophilicity, which can modulate pharmacokinetic profiles and improve oral bioavailability.

In recent years, there has been growing interest in tetrazole derivatives as pharmacophores due to their ability to interact with biological targets in unique ways. While triazolones are more commonly studied, the 1H-1,2,4-triazol-5-one scaffold offers additional opportunities for structural diversification and functionalization. The dimethyl groups at the 1-position contribute to electron density and can influence electronic properties, affecting interactions with enzymes or receptors. This combination of features makes 4-cyclohexyl-1,3-dimethyl-4,5-dihydro-1H-1,2,4-triazol-5-one a promising candidate for further exploration.

Recent advancements in computational chemistry have enabled the rapid screening of compounds like CAS No. 2200573-87-9 for potential biological activity. Molecular docking studies have suggested that this compound may exhibit inhibitory effects on certain kinases and proteases implicated in inflammatory and autoimmune diseases. The triazolone ring is particularly effective at binding to hydrophobic pockets in target proteins, while the cyclohexyl substituent enhances solubility and membrane permeability.

The synthesis of 4-cyclohexyl-1,3-dimethyl-4,5-dihydro-1H-1,2,4-triazol-5-one involves multi-step organic reactions that require precise control over reaction conditions. Key steps include cyclization reactions to form the triazolone core followed by functional group transformations to introduce the cyclohexyl and dimethyl groups. Advances in green chemistry have led to the development of more sustainable synthetic routes that minimize waste and hazardous byproducts.

In vitro studies have begun to elucidate the mechanistic basis of potential therapeutic effects associated with this compound. Preliminary data suggest that it may interfere with signaling pathways involved in cell proliferation and apoptosis. The dimethyl groups appear to play a role in stabilizing transition states during enzyme inhibition assays, while the cyclohexyl moiety influences binding orientation. These findings align with broader trends in drug discovery where structural modifications are used to optimize potency and selectivity.

The pharmaceutical industry is increasingly leveraging high-throughput screening (HTS) technologies to identify novel bioactive compounds like CAS No. 2200573-87-9. Computational models predict that derivatives of this triazolone scaffold could be effective against resistant strains of bacteria or viruses by targeting conserved enzymatic domains. Such discoveries are particularly relevant given global challenges related to antimicrobial resistance.

Future research directions may focus on exploring analogs of this compound that exhibit improved pharmacokinetic profiles or reduced toxicity. Techniques such as structure-based drug design (SBDD) will be instrumental in guiding these efforts by providing insights into how subtle changes in molecular structure can impact biological activity. Collaborative efforts between academic laboratories and pharmaceutical companies will be essential for translating these findings into clinical candidates.

The broader significance of compounds like 4-cyclohexyl-1,3-dimethyl-4,5-dihydro-1H-1,2,4-triazol-5-one lies in their potential contribution to addressing unmet medical needs across multiple therapeutic areas. As our understanding of disease mechanisms continues to evolve at a rapid pace,CAS No 2200573 - 87 - 9 represents an example of how innovative chemical design can drive progress in medicine.